Cas no 2171829-29-9 (1-4-(2-methylpropoxy)phenylethane-1-sulfonyl fluoride)

• Product Name: 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl fluoride
• CAS No: 2171829-29-9
• MF: C₁₂H₁₇FO₃S
• MW: 260.324986219406
• CID: 6399272
• PubChem ID: 165869494
• Update Time: 2025-06-20

1-4-(2-methylpropoxy)phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl fluoride
• EN300-1450754
• 1-[4-(2-methylpropoxy)phenyl]ethane-1-sulfonyl fluoride
• 2171829-29-9

• Inchi： 1S/C12H17FO3S/c1-9(2)8-16-12-6-4-11(5-7-12)10(3)17(13,14)15/h4-7,9-10H,8H2,1-3H3
• InChI Key： ODKRUWWCHJQYTG-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)OCC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 260.08824374g/mol
• Monoisotopic Mass: 260.08824374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-4-(2-methylpropoxy)phenylethane-1-sulfonyl fluoride

1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl Fluoride (CAS No. 2171829-29-9): An Overview

1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride (CAS No. 2171829-29-9) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl fluoride functional group and a substituted phenyl ring. These characteristics make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The sulfonyl fluoride functional group is particularly noteworthy due to its reactivity and versatility in chemical reactions. It can be readily converted into other functional groups, such as sulfonamides, sulfonates, and sulfonimides, through well-established chemical transformations. This property makes 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride an essential building block in the development of new drugs and biologically active compounds.

Recent studies have highlighted the potential applications of 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical trials, suggesting their potential as lead compounds for further drug development.

In addition to its role in drug discovery, 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride has also found applications in the field of agrochemicals. Researchers have explored its use in the synthesis of herbicides and pesticides that are more environmentally friendly and effective against resistant strains of pests and weeds. The ability to modify the structure of this compound through various synthetic routes allows for the fine-tuning of its properties to meet specific agricultural needs.

The synthesis of 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of a substituted phenyl ethane with a sulfonylating agent, followed by fluorination to introduce the sulfonyl fluoride group. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale production.

From a safety perspective, 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride is generally handled under standard laboratory conditions with appropriate personal protective equipment (PPE). However, it is important to note that proper handling and storage practices should be followed to ensure the safety of laboratory personnel and the integrity of the compound.

In conclusion, 1-4-(2-Methylpropoxy)phenylethane-1-sulfonyl fluoride (CAS No. 2171829-29-9) is a versatile and valuable chemical intermediate with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and reactivity make it an indispensable tool for scientists working on innovative solutions to pressing health and environmental challenges.